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Introduction

The functionalization of carbon nanotubes (CNTSs) is a critical step in harnessing their unique
properties for a wide range of applications, particularly in the biomedical field. Covalent
modification of CNTs with long alkyl chains, such as dodecyl groups from 1-iodododecane,
significantly enhances their dispersibility in organic solvents and polymer matrices, a crucial
prerequisite for their use in drug delivery systems. This modification improves the
biocompatibility and cellular uptake of CNTs, making them promising nanocarriers for
therapeutic agents.[1][2][3] The attached alkyl chains can also modulate the drug loading
capacity and release kinetics, offering a versatile platform for designing advanced drug delivery
vehicles.[4][5][6]

These application notes provide a detailed protocol for the functionalization of single-walled
carbon nanotubes (SWCNTs) with 1-iodododecane via a free radical addition reaction.
Characterization techniques to verify the functionalization and its impact on the CNTs are also
detailed, along with potential applications in drug delivery.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the characterization of
dodecyl-functionalized SWCNTs. The exact values can vary depending on the specific reaction
conditions and the type of CNTs used.
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Table 1: Thermogravimetric Analysis (TGA) Data

Estimated
s | Weight Loss (%) in N2 Functionalization Degree
ample
s atmosphere (200-800 °C) (dodecyl groups per 100 C
atoms)
Pristine SWCNTs <5% N/A
Dodecyl-SWCNTs 15-25% 1-2

Note: The weight loss is attributed to the thermal decomposition of the covalently attached
dodecyl groups.[7][8]

Table 2: X-ray Photoelectron Spectroscopy (XPS) Elemental Analysis

Sample C 1s (at. %) O 1s (at. %) I 3d (at. %)
Pristine SWCNTs > 98% <2% 0%
Dodecyl-SWCNTs 90-95% 4-8% <1%

Note: The increase in oxygen content is often due to minor oxidation during the reaction and
purification process. The presence of a small amount of iodine may indicate residual unreacted
1-iodododecane or iodine atoms bound to the CNT surface.

Table 3: Raman Spectroscopy Data

D-band (~1350 G-band (~1580

Sample ID/IG Ratio
cm™?) cm~?)

Pristine SWCNTs Low Intensity High Intensity 0.1-0.3

Dodecyl-SWCNTs Increased Intensity Broadened 0.5-0.9

Note: An increase in the ID/IG ratio is indicative of the conversion of sp2-hybridized carbon
atoms to spé-hybridized carbon atoms, confirming covalent functionalization.[9][10][11][12]
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Table 4: Drug Loading and Release (Example with Doxorubicin)

) Drug Loading Drug Release at pH Drug Release at pH
Nanocarrier .
Capacity (wt%) 5.5 (72h, %) 7.4 (72h, %)
Pristine SWCNTs ~20-30% ~30% ~10%
Dodecyl-SWCNTs ~40-60% ~50% ~15%

Note: The enhanced drug loading capacity of dodecyl-functionalized SWCNTSs is attributed to
the increased surface area and hydrophobic interactions between the dodecyl chains and the
drug molecules. The pH-dependent release is a desirable feature for targeted drug delivery to
acidic tumor microenvironments.[4][13][14]

Experimental Protocols
Protocol 1: Functionalization of SWCNTs with 1-
lodododecane

This protocol describes the covalent functionalization of SWCNTs with dodecyl groups using a
benzoyl peroxide-initiated radical addition reaction.

Materials:

» Single-walled carbon nanotubes (pristine)
» 1-lodododecane

» Benzoyl peroxide
 ortho-Dichlorobenzene (ODCB)

e Chloroform

e Methanol

e Argon gas
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Schlenk flask

Magnetic stirrer with heating mantle

Ultrasonicator

Filtration apparatus with a 0.2 um pore size membrane (e.g., alumina or PTFE)

Procedure:

Dispersion of SWCNTSs: In a Schlenk flask, disperse 20 mg of pristine SWCNTs in 30 mL of
ODCB by sonication for at least 1 hour to achieve a uniform suspension.

Addition of Reagents: To the SWCNT dispersion, add 0.4 g of benzoyl peroxide and 2.5 mL
of 1-iodododecane.

Reaction: Stir the reaction mixture at 80°C for 24 hours under an argon atmosphere. The
benzoyl peroxide will thermally decompose to generate phenyl radicals, which then abstract
an iodine atom from 1-iodododecane to produce dodecyl radicals. These radicals
subsequently add to the sidewalls of the SWCNTSs.

Purification:

o After cooling the reaction mixture to room temperature, add 30 mL of chloroform and
vacuum filter the mixture through a 0.2 um pore size membrane.

o Wash the collected solid (the functionalized SWCNTSs) extensively with chloroform to
remove unreacted reagents and byproducts.

o Further wash the product with methanol to remove any remaining impurities.

o Repeat the washing steps until the filtrate is clear.

Drying: Dry the final product, dodecyl-functionalized SWCNTSs, in a vacuum oven at 60°C
overnight.
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Protocol 2: Characterization of Dodecyl-Functionalized
SWCNTs

1. Thermogravimetric Analysis (TGA):
Purpose: To quantify the degree of functionalization.

Procedure: Heat 1-5 mg of the dodecyl-SWCNT sample from room temperature to 800°C at
a heating rate of 10°C/min under a nitrogen atmosphere. The weight loss between 200°C
and 600°C corresponds to the decomposition of the attached dodecyl groups.

. X-ray Photoelectron Spectroscopy (XPS):
Purpose: To determine the elemental composition of the functionalized SWCNTs.

Procedure: Acquire high-resolution spectra for C 1s, O 1s, and | 3d regions. The presence of
C-C, C-0, and potentially C-I bonds can be identified, and the atomic percentages of each
element can be calculated.

. Raman Spectroscopy:
Purpose: To confirm the covalent attachment of dodecyl groups.

Procedure: Acquire Raman spectra of both pristine and functionalized SWCNTs using a 532
nm or 633 nm laser. An increase in the intensity ratio of the D-band to the G-band (ID/IG)
indicates the formation of sp3-hybridized carbon atoms, confirming covalent functionalization.
[O1[10][11][12]

. Transmission Electron Microscopy (TEM):
Purpose: To visualize the morphology of the functionalized SWCNTs.

Procedure: Disperse a small amount of the dodecyl-SWCNTs in a suitable solvent (e.g.,
chloroform) and drop-cast onto a TEM grid. Observe the nanotubes to ensure their structural
integrity is maintained after functionalization.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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